Cas no 2137618-81-4 (1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid)
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4,4-Piperidinedicarboxylic acid, 1-(phenylmethyl)-, 4-methyl ester
- 1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid
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- MDL: MFCD31592657
- Inchi: 1S/C15H19NO4/c1-20-14(19)15(13(17)18)7-9-16(10-8-15)11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,17,18)
- InChI Key: JNFUSAKIGWZYBP-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)CCC(C(O)=O)(C(OC)=O)CC1
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-343668-0.05g |
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
2137618-81-4 | 0.05g |
$624.0 | 2023-09-03 | ||
| Enamine | EN300-343668-0.1g |
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
2137618-81-4 | 0.1g |
$653.0 | 2023-09-03 | ||
| Enamine | EN300-343668-0.25g |
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
2137618-81-4 | 0.25g |
$683.0 | 2023-09-03 | ||
| Enamine | EN300-343668-0.5g |
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
2137618-81-4 | 0.5g |
$713.0 | 2023-09-03 | ||
| Enamine | EN300-343668-1.0g |
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
2137618-81-4 | 1g |
$743.0 | 2023-06-06 | ||
| Enamine | EN300-343668-2.5g |
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
2137618-81-4 | 2.5g |
$1454.0 | 2023-09-03 | ||
| Enamine | EN300-343668-5.0g |
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
2137618-81-4 | 5g |
$2152.0 | 2023-06-06 | ||
| Enamine | EN300-343668-10.0g |
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
2137618-81-4 | 10g |
$3191.0 | 2023-06-06 | ||
| Enamine | EN300-343668-1g |
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
2137618-81-4 | 1g |
$743.0 | 2023-09-03 | ||
| Enamine | EN300-343668-5g |
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
2137618-81-4 | 5g |
$2152.0 | 2023-09-03 |
1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid
1-Benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic Acid: A Comprehensive Overview
The compound with CAS No. 2137618-81-4, commonly referred to as 1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The piperidine ring, a six-membered saturated ring with one nitrogen atom, forms the core of this molecule, while the benzyl and methoxycarbonyl groups contribute to its functional diversity.
Recent studies have highlighted the importance of 1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid in the design of bioactive compounds. Its structure allows for various modifications, enabling researchers to explore its potential as a precursor for more complex molecules. The carboxylic acid group at the 4-position of the piperidine ring is particularly interesting, as it can participate in hydrogen bonding and other intermolecular interactions, which are crucial for biological activity.
One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have investigated its ability to act as a building block for peptide-like structures, which are essential in the development of new drugs. The benzyl group enhances lipophilicity, making the molecule more likely to cross cellular membranes, while the methoxycarbonyl group introduces additional functional diversity. These properties make it a valuable tool in the creation of bioavailable drugs.
Recent advancements in synthetic chemistry have also shed light on the efficient synthesis of 1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid. Traditional methods often involved multi-step reactions with low yields, but modern techniques, such as microwave-assisted synthesis and catalytic processes, have improved both the efficiency and scalability of production. These innovations are critical for meeting the growing demand for this compound in both academic and industrial settings.
In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its ability to modulate enzyme activity makes it a potential candidate for anti-inflammatory and anti-cancer therapies. Additionally, its structural similarity to certain natural products suggests that it could serve as a lead compound for drug discovery programs targeting various diseases.
The study of 1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid has also contributed to our understanding of stereochemistry and conformational analysis. Researchers have employed advanced computational methods to predict the molecule's most stable conformations, which are essential for understanding its interactions with biological targets. These insights are invaluable for optimizing drug candidates and improving their efficacy.
Furthermore, the environmental impact of synthesizing this compound has become a topic of interest. As sustainability becomes a priority in chemical research, efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. This shift toward eco-friendly practices aligns with global initiatives aimed at promoting sustainable development in the chemical industry.
In conclusion, 1-benzyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid is a versatile compound with significant potential in organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important tool for future research and drug development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly prominent role in the field of medicinal chemistry.
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